Cas no 1797548-31-2 (1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride)

1-(Cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride is a chemically stable tetrazole derivative with a cyclopropylmethyl substituent, offering enhanced structural rigidity and potential bioactivity. The hydrochloride salt form improves solubility and handling properties, making it suitable for pharmaceutical and synthetic applications. Its tetrazole core is known for metabolic stability and hydrogen-bonding capabilities, which can be advantageous in drug design. The cyclopropyl group may contribute to increased lipophilicity and conformational constraint, potentially enhancing target binding affinity. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of novel bioactive molecules. Its well-defined structure ensures reproducibility in research and industrial settings.

1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride structure

1797548-31-2 structure

Product Name:1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride

CAS No:1797548-31-2

MF:

MW:

CID:4614772

PubChem ID:75419214

Update Time:2025-10-13

1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride

1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B428533-10mg	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2		10mg	$ 50.00	2022-06-07
TRC	B428533-50mg	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2		50mg	$ 210.00	2022-06-07
TRC	B428533-100mg	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2		100mg	$ 295.00	2022-06-07
Chemenu	CM407914-100mg	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2	95%+	100mg	$275	2023-03-26
Chemenu	CM407914-250mg	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2	95%+	250mg	$379	2023-03-26
Chemenu	CM407914-500mg	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2	95%+	500mg	$680	2023-03-26
Enamine	EN300-140751-0.05g	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2	95%	0.05g	$229.0	2023-02-15
Enamine	EN300-140751-0.1g	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2	95%	0.1g	$342.0	2023-02-15
Enamine	EN300-140751-0.25g	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2	95%	0.25g	$487.0	2023-02-15
Enamine	EN300-140751-0.5g	[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1797548-31-2	95%	0.5g	$768.0	2023-02-15

1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
3. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride

1-(Cyclopropylmethyl)-1H-1,2,3,4-Tetrazol-5-Ylmethanamine Hydrochloride: A Comprehensive Overview

The compound 1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride (CAS No. 1797548-31-2) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropylmethyl group with a tetrazole ring, a heterocyclic aromatic system known for its stability and reactivity. The presence of the hydrochloride counterion further enhances its solubility and bioavailability, making it a valuable component in drug delivery systems and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel antitumor agents. Researchers have demonstrated that the tetrazole moiety in this compound can act as a bioisostere for other heterocycles, enabling it to interact with specific biological targets such as kinases and proteases. This interaction has shown promise in inhibiting the growth of cancer cells in vitro and in vivo models. Furthermore, the cyclopropylmethyl group contributes to the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and deliver therapeutic effects.

In addition to its therapeutic applications, 1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride has been explored for its role in nanotechnology. The tetrazole ring's ability to coordinate with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other nanomaterials. These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and drug delivery applications. Recent advancements in MOF synthesis have further optimized the use of this compound, resulting in materials with enhanced stability and functionality.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the preparation of the cyclopropylmethyl group through alkylation reactions and the formation of the tetrazole ring via cyclization processes. The final step involves protonation of the amine group to form the hydrochloride salt, ensuring optimal solubility for subsequent applications.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of this compound. Studies indicate that it exhibits low toxicity towards non-target organisms and undergoes efficient biodegradation under aerobic conditions. These findings are particularly important for its application in pharmaceuticals and agrochemicals, where environmental safety is a critical concern.

Looking ahead, ongoing research is focused on expanding the functionalization of this compound to create derivatives with enhanced biological activity and selectivity. For instance, chemists are exploring the incorporation of additional functional groups to improve its pharmacokinetic properties or enable targeted drug delivery. Additionally, computational chemistry techniques are being employed to predict the binding affinities of this compound with various biological targets, paving the way for rational drug design.

In conclusion, 1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine hydrochloride (CAS No. 1797548-31-2) stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry research. As advancements continue to emerge in synthetic methods and application development